Cas no 61642-89-5 (Atractylodinol)

Atractylodinol structure
Atractylodinol structure
Product Name:Atractylodinol
CAS No:61642-89-5
MF:C13H10O2
MW:198.217303752899
CID:522976
PubChem ID:10012964
Update Time:2025-04-19

Atractylodinol Chemical and Physical Properties

Names and Identifiers

    • (2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
    • 2,8-Nonadiene-4,6-diyn-1-ol,9-(2-furanyl)-, (E,E)-
    • Atractylodinol
    • 2,8-Nonadiene-4,6-diyn-1-ol,9-(2-furanyl)-, (2E,8E)-
    • (2E,8E)-9-(2-Furanyl)-2,8-nonadiene-4,6-diyn-1-ol
    • HY-N2092
    • CHEMBL5197569
    • CS-0018597
    • C17856
    • AKOS006281600
    • 61642-89-5
    • DTXSID50434134
    • MDL： MFCD09953805
    • Inchi： 1S/C13H10O2/c14-11-7-5-3-1-2-4-6-9-13-10-8-12-15-13/h5-10,12,14H,11H2/b7-5+,9-6+
    • InChI Key： JPWHLNBWBPJJJN-PDTNFJSOSA-N
    • SMILES： O1C=CC=C1/C=C/C#CC#C/C=C/CO

Computed Properties

  • Exact Mass: 198.06800
  • Monoisotopic Mass: 198.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 386.294°C at 760 mmHg
  • Flash Point: 187.424°C
  • Refractive Index: 1.622
  • Solubility: Almost insoluble (0.022 g/l) (25 º C),
  • PSA: 33.37000
  • LogP: 1.84810

Atractylodinol Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Atractylodinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A159003073-1g
(2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
 61642-89-5 95%
1g
 $621.72 2023-09-01
Chemenu
CM195697-1g
(2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
 61642-89-5 95%
1g
 $729 2021-08-05
Chemenu
CM195697-1g
(2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
 61642-89-5 95%
1g
 $*** 2023-05-30
TRC
A793815-10mg
Atractylodinol
 61642-89-5
10mg
 $ 253.00 2023-04-19
TRC
A793815-100mg
Atractylodinol
 61642-89-5
100mg
 $ 1918.00 2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A922894-10mg
Atractylodinol
 61642-89-5 98%
10mg
 ￥1,228.50 2022-09-02
Biosynth
LCA64289-10 mg
Atractylodinol
 61642-89-5
10mg
 $568.30 2023-01-04
Biosynth
LCA64289-25 mg
Atractylodinol
 61642-89-5
25mg
 $1,320.00 2023-01-04
Biosynth
LCA64289-50 mg
Atractylodinol
 61642-89-5
50mg
 $2,475.00 2023-01-04
Biosynth
LCA64289-100 mg
Atractylodinol
 61642-89-5
100MG
 $4,620.00 2023-01-04

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